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Abstract
This document provides detailed application notes and protocols for the preparation and use of

a stock solution of AMPK activator 10 (CAS No. 1914176-03-6). The protocols outlined below

are intended to ensure accurate and reproducible experimental results. All quantitative data is

presented in tabular format for clarity, and key processes are visualized using diagrams.

Introduction to AMPK Activator 10
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in regulating metabolic pathways.[1][2] It is a heterotrimeric enzyme composed of a

catalytic α subunit and regulatory β and γ subunits.[3][4] Upon activation, typically in response

to a low cellular energy state (high AMP:ATP ratio), AMPK acts to restore energy homeostasis

by stimulating catabolic processes that generate ATP while inhibiting anabolic, energy-

consuming pathways.[3] These actions include promoting glucose uptake and fatty acid

oxidation, and inhibiting the synthesis of cholesterol, lipids, and proteins.

AMPK activator 10 is a potent, orally active small molecule that allosterically activates AMPK,

with a reported EC₅₀ of 44.3 nM in a cell-based ELISA. Its activation of AMPK leads to the

phosphorylation of downstream targets such as Acetyl-CoA Carboxylase (ACC), a key enzyme

in fatty acid synthesis. Due to its role in metabolic regulation, AMPK activator 10 is a valuable

tool for research in areas such as type 2 diabetes, obesity, and cancer.
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Chemical and Physical Properties
A summary of the key properties of AMPK activator 10 is provided in Table 1. This information

is essential for accurate stock solution preparation and experimental design.

Property Value Reference

IUPAC Name Not available in search results

CAS Number 1914176-03-6

Molecular Formula C₂₄H₂₆ClFN₄O₆

Molecular Weight 520.94 g/mol

Appearance Solid

Purity ≥98% (Typically)

EC₅₀ 44.3 nM (Cell-ELISA)

Storage (Solid)
Store at -20°C for long-term

storage

Shipping Conditions Room temperature

Preparing a Stock Solution of AMPK Activator 10
Note on Solubility: Specific solubility data for AMPK activator 10 is not publicly available and is

typically provided on the Certificate of Analysis with the purchased compound. However,

dimethyl sulfoxide (DMSO) is a common solvent for this class of molecules. Other AMPK

activators have been shown to be soluble in DMSO at concentrations ranging from 10 mg/mL

to 25 mg/mL. The following protocol is based on the assumption of solubility in DMSO. It is

strongly recommended to consult the manufacturer's datasheet or Certificate of Analysis for

specific solubility information.

Materials Required
AMPK activator 10 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Sterile, precision micropipettes and tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
Acclimatization: Before opening, allow the vial of AMPK activator 10 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.

Weighing the Compound:

Tare the sterile vial on a calibrated analytical balance.

Carefully weigh the desired amount of AMPK activator 10 powder into the vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.21 mg of the compound.

Calculating the Required Volume of Solvent:

The volume of solvent required can be calculated using the following formula: Volume (L)

= Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 5.21 mg of AMPK activator 10 to make a 10 mM solution:

Mass = 0.00521 g

Molecular Weight = 520.94 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.00521 / (520.94 x 0.010) = 0.001 L = 1 mL

Dissolving the Compound:
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Using a precision micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the AMPK activator 10 powder.

Cap the vial securely.

Vortex the solution for 1-2 minutes until the compound is completely dissolved. A clear

solution with no visible particulates should be obtained. Gentle warming in a water bath

(37°C) may be used if necessary to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile polypropylene microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 6 months). For long-term storage,

it is recommended to store at -80°C.

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Stock Concentration Mass of AMPK activator 10 Volume of DMSO

1 mM 0.521 mg 1 mL

5 mM 2.605 mg 1 mL

10 mM 5.21 mg 1 mL

20 mM 10.42 mg 1 mL

Application Protocol: In Vitro Cell Treatment
This protocol describes the general steps for treating cultured cells with AMPK activator 10 to

study its biological effects.

Preparing Working Solutions
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Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in cell culture medium.

Thawing the Stock Solution:

Remove one aliquot of the 10 mM stock solution from the -20°C or -80°C freezer.

Thaw the aliquot at room temperature and then briefly centrifuge to collect the contents at

the bottom of the tube.

Calculating Dilutions:

Determine the final concentration of AMPK activator 10 required for your experiment. The

effective concentration can vary between cell types and experimental conditions. A dose-

response experiment is recommended to determine the optimal concentration.

Use the formula M₁V₁ = M₂V₂ to calculate the volume of stock solution needed.

M₁ = Concentration of the stock solution (e.g., 10 mM)

V₁ = Volume of the stock solution to be added

M₂ = Desired final concentration in the cell culture medium (e.g., 10 µM)

V₂ = Final volume of the cell culture medium

Example for a 10 µM final concentration in 10 mL of medium:

(10,000 µM) x V₁ = (10 µM) x (10 mL)

V₁ = (10 µM x 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Preparing the Working Solution:

Aseptically add the calculated volume of the stock solution (10 µL in the example) to the

final volume of pre-warmed cell culture medium (10 mL).

Mix thoroughly by gentle inversion or pipetting.
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Solvent Control: It is crucial to include a vehicle control group in your experiment. This

group should be treated with the same volume of DMSO as the experimental groups to

account for any effects of the solvent on the cells. In the example above, the final

concentration of DMSO would be 0.1%.

Cell Treatment
Plate cells at the desired density and allow them to adhere and grow overnight.

The following day, remove the existing culture medium.

Replace the medium with the freshly prepared medium containing the desired concentration

of AMPK activator 10 or the vehicle control.

Incubate the cells for the desired treatment period.

Proceed with downstream analysis (e.g., Western blotting for p-ACC, cell viability assays,

gene expression analysis).

Visualized Pathways and Workflows
AMPK Signaling Pathway
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Caption: Simplified AMPK signaling pathway.
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Experimental Workflow: Stock and Working Solution
Preparation
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Caption: Workflow for preparing solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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